(3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(4-propylphenyl)methanone
Description
Synthesis Analysis
The synthesis of similar compounds involves exploiting the biological potential of the 1,3,4-oxadiazole/thiadiazole ring . The process involves mixing semi/thio carbazides and sodium acetate with water and stirring well, followed by adding aldehydes in methanol at room temperature . Acetate (glacial) is used as the catalyst to produce Schiff’s bases (intermediates) by treating substituted aldehydes with 2-amino 1,3,4 oxadiazole/thiadiazole . The derivatives are then prepared using a mixture of triethylamine (dropwise) and chloroacetylchloride with vigorous stirring .Scientific Research Applications
Lung Carcinoma Treatment
This compound has been investigated for its potential use in treating lung carcinoma, specifically the A549 cell line. The cytotoxic effect of novel chalcones, which include the furan-2-ylmethyl group, was detected using the MTT assay. Molecular docking studies were performed to understand their effectiveness against lung cancer cells .
Antibacterial Applications
Chalcones, which are structurally related to this compound, have shown a wide range of biological activities, including antibacterial properties. This suggests that (3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(4-propylphenyl)methanone could be explored for its antibacterial efficacy .
Antimalarial Activity
Similar compounds have been utilized in the development of antimalarial agents. The presence of the furan moiety and the sulfonyl group could contribute to the antimalarial activity, making it a candidate for further research in this field .
Antioxidant Properties
The antioxidant capacity of chalcones is well-documented. Given the structural similarities, this compound may also serve as an effective antioxidant, which is crucial in protecting cells from oxidative stress .
Anti-inflammatory and Analgesic Effects
Research on chalcones has revealed their anti-inflammatory and analgesic effects. Therefore, (3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(4-propylphenyl)methanone could potentially be developed as an anti-inflammatory and pain-relieving agent .
Cancer Research and Apoptosis Studies
The compound’s role in inducing apoptosis in cancer cells is another area of interest. It could be used to study the mechanisms of apoptosis and develop new cancer therapies .
properties
IUPAC Name |
[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]-(4-propylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-2-4-14-6-8-15(9-7-14)18(20)19-11-17(12-19)24(21,22)13-16-5-3-10-23-16/h3,5-10,17H,2,4,11-13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VMOZFCFGUZOPGN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)N2CC(C2)S(=O)(=O)CC3=CC=CO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-((Furan-2-ylmethyl)sulfonyl)azetidin-1-yl)(4-propylphenyl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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